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Compound of Interest

Compound Name:
(2-nitrophenyl)methanesulfonyl

Chloride

CAS No.: 24974-75-2

Cat. No.: B1586880

Get Quote

Executive Safety Directive
(2-Nitrophenyl)methanesulfonyl chloride (CAS: 5808-87-7) presents a dual-hazard profile

that distinguishes it from standard organic reagents. It combines the corrosivity and moisture

sensitivity of a sulfonyl chloride with the thermal instability of a nitro-aromatic moiety.

Immediate Operational Restrictions:

DO NOT dispose of this compound directly into standard organic waste drums. The potential

for delayed hydrolysis (reacting with moisture in the waste) can pressurize drums, leading to

rupture or explosion.

DO NOT mix with strong bases or amines in a closed system. The sulfonylation reaction is

highly exothermic.

Strict Moisture Control: This compound hydrolyzes to produce hydrogen chloride (HCl) gas

and (2-nitrophenyl)methanesulfonic acid.
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Chemical Hazard Profile
Understanding the physical and chemical properties is the first step in a self-validating safety

protocol.

Property Data Operational Implication

CAS Number 5808-87-7
Unique identifier for waste

labeling.

Physical State Solid (typically off-white/yellow)
Dust inhalation hazard; use

powder funnel.

Reactivity
Water-reactive, Oxidizer

compatible

Violent reaction with

water/bases. Releases HCl.

Thermal Stability Heat sensitive (Nitro group)
Do not autoclave. Keep away

from heat sources.

Health Hazards
Skin Corr.[1][2][3] 1B, Eye

Dam. 1

Causes severe burns;

lachrymator (tear gas effect).

[2]

Decomposition NOx, SOx, HCl, CO, CO2
Fire releases toxic, acidic

plumes.

Pre-Disposal Segregation Strategy
Before initiating disposal, you must categorize the material state. This decision matrix prevents

cross-contamination and thermal runaways.

Diagram 1: Disposal Decision Matrix
Caption: Logical workflow for determining the correct disposal route based on material purity

and state.
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START: Material Assessment

What is the state of the material?

Pure Solid / Old Bottle

Expired/Unused

Reaction Mixture / Solution

Dissolved/Residue

Spill / Contamination

Accidental Release

PROTOCOL A:
Lab Pack (Incineration)

Preferred Method

PROTOCOL B:
Controlled Hydrolysis

Required before Disposal

PROTOCOL C:
Emergency Cleanup

Click to download full resolution via product page

Detailed Disposal Protocols
Protocol A: Commercial Waste Handoff (Preferred for
Pure Solids)
Scope: Unused bottles, expired solids, or large quantities (>50g). Rationale: Minimizes

researcher exposure to hydrolysis byproducts.

Container Inspection: Ensure the original container is tightly sealed.[1] If the cap is

compromised or corroded, place the entire bottle into a larger, chemically resistant

secondary container (polyethylene).

Labeling: Apply a hazardous waste label explicitly stating:

Chemical Name: (2-Nitrophenyl)methanesulfonyl chloride[4]
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Hazards: Corrosive, Water Reactive, Toxic.[2]

Segregation: Store in the "Solid, Toxic/Corrosive" waste stream. Do not pack with oxidizers.

[5]

Handoff: Contact your facility's EHS or waste management vendor for "Lab Pack"

incineration.

Protocol B: In-Situ Quenching (Reaction Mixtures &
Glassware)
Scope: Reaction byproducts, small residues (<10g), or cleaning glassware. Scientific Logic: We

utilize controlled hydrolysis to convert the reactive sulfonyl chloride into the stable (albeit acidic)

sulfonic acid, followed by neutralization.

Reagents Required:

Ice bath (0°C)

Dichloromethane (DCM) or Toluene (if material is solid)

Distilled Water

Saturated Sodium Bicarbonate (NaHCO₃) or 1M Sodium Hydroxide (NaOH)

pH strips

Step-by-Step Methodology:

Solvation (If Solid): Dissolve the residue in a minimal amount of non-reactive solvent (DCM

or Toluene). Never quench a neat solid directly with water; the surface area reaction can

cause localized superheating.

Thermal Control: Place the vessel containing the solution into an ice bath. Allow it to cool to

<5°C.

The "Reverse" Addition (Crucial):
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Do NOT add water to the sulfonyl chloride.[1][6]

Instead, add the sulfonyl chloride solution dropwise onto a rapidly stirring slurry of ice and

water.

Mechanism:[7][8]

The ice absorbs the heat of hydrolysis, preventing solvent boil-over.

Phase Mixing: Stir vigorously for 30–60 minutes. The organic layer (DCM) will contain

unreacted material, while the aqueous layer absorbs the HCl and sulfonic acid.

Neutralization:

Slowly add saturated NaHCO₃ or 1M NaOH to the mixture.

Caution: NaHCO₃ will generate CO₂ gas (foaming). Add slowly to prevent overflow.

Target pH: 6–8.

Verification: Test pH. If neutral, separate layers.

Aqueous Layer: Can generally be flushed (check local regulations) or bottled as aqueous

waste.

Organic Layer: Dispose of as halogenated organic waste.

Diagram 2: Quenching Workflow
Caption: Step-by-step quenching process ensuring thermal control and pH validation.

Start: Reactive Solution Cool to 0°C
(Ice Bath)

Add Dropwise to
Ice/Water Slurry

Slow Addition Stir 60 mins
(Hydrolysis)

Add Base (NaHCO3)
to pH 7

Monitor Gas/Heat Separate Layers
Dispose:

Org -> Halogenated Waste
Aq -> Aqueous Waste

Click to download full resolution via product page

[12]
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Emergency Procedures (Spills)
If a bottle breaks or solid is spilled outside the hood:

Evacuate: The material is a lachrymator.[2] Clear the immediate area.[1][3][6]

PPE: Wear double nitrile gloves, goggles, and a lab coat. If dust is airborne, N95 or

respirator is required.

Containment:

DO NOT use water. Water will generate HCl gas clouds.

Cover the spill with dry sand, vermiculite, or clay absorbent.

Cleanup:

Scoop the absorbed material into a wide-mouth jar.

Wipe the surface with a solvent-dampened rag (DCM or Acetone), then wash with soapy

water.

Label the jar as "Hazardous Waste: Debris contaminated with Sulfonyl Chloride."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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